Surface segregation and stability of core–shell alloy catalysts for oxygenreduction in acid medium†
Physical Chemistry Chemical Physics Pub Date: 2010-01-18 DOI: 10.1039/B917899F
Abstract
Density functional theory is used for the evaluation of surface segregation, trends for dissolution of
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Journal Name:Physical Chemistry Chemical Physics
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